Methyl 3-methyl-2-oxo-3-phenylbutanoate

• Molecular Formula: C12H14O3
• Molecular Weight: 206.24 g/mol
• IUPAC Name: methyl 3-methyl-2-oxo-3-phenylbutanoate
• InChI: InChI=1S/C12H14O3/c1-12(2,10(13)11(14)15-3)9-7-5-4-6-8-9/h4-8H,1-3H3
• InChI Key: UFOVFKUTGZSRFU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=CC=CC=C1)C(=O)C(=O)OC

Description

Methyl 3-methyl-2-oxo-3-phenylbutanoate is a useful research compound. Its molecular formula is C12H14O3 and its molecular weight is 206.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a 0° C. (ice water bath) solution of 3-phenyl-3-methyl-2-oxobutanoate (9.0 g, 47 mmol, from Reference Example 35) in ether (40 mL) and methanol (60 mL). Trimethylsilyl diazomethane (2.0 M solution in hexanes, 35 mL, 70 mmol, Aldrich) is added dropwise until the evolution of gas ceased and the yellow color of the reagent persisted in solution. The solvents are evaporated under reduced pressure and the residue is taken up in ether/hexanes (1:1) and washed with 2% aqueous hydrochloric acid, saturated aqueous sodium bicarbonate solution, and saturated aqueous sodium chloride solution. The combined extracts are then dried over anhydrous sodium sulfate, and concentrated under reduced pressure to give a straw-colored liquid (8.5 g, 88%). MS (ES+): (M+H)=206.9